Cas no 1391051-74-3 (Isobutylidene Iobitridol Tetraacetate)

• Product Name: Isobutylidene Iobitridol Tetraacetate
• CAS No: 1391051-74-3
• MF: C₃₂H₄₂I₃N₃O₁₃
• MW: 1057.40
• CID: 5068195
• Update Time: 2025-07-08

Isobutylidene Iobitridol Tetraacetate Chemical and Physical Properties

Names and Identifiers

• Isobutylidene Iobitridol Tetraacetate

• Inchi： 1S/C32H42I3N3O13/c1-15(2)32-48-11-20(12-49-32)29(43)36-28-26(34)23(30(44)37(7)9-21(50-18(5)41)13-46-16(3)39)25(33)24(27(28)35)31(45)38(8)10-22(51-19(6)42)14-47-17(4)40/h15,20-22,32H,9-14H2,1-8H3,(H,36,43)
• InChI Key： BKVPJZCIUZGAOO-UHFFFAOYSA-N
• SMILES： C(C)(C)C1OCC(C(NC2C(I)=C(C(N(C)CC(COC(C)=O)OC(C)=O)=O)C(I)=C(C(N(C)CC(OC(C)=O)COC(=O)C)=O)C=2I)=O)CO1

Additional information on Isobutylidene Iobitridol Tetraacetate

Isobutylidene Iobitridol Tetraacetate (CAS No. 1391051-74-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Isobutylidene Iobitridol Tetraacetate, a compound with the chemical identifier CAS No. 1391051-74-3, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The unique combination of functional groups and stereochemistry in Isobutylidene Iobitridol Tetraacetate makes it a subject of intense study, particularly in the development of novel pharmaceutical agents.

The structural framework of Isobutylidene Iobitridol Tetraacetate consists of a central iobitridol core, modified with isobutylidene and acetyl groups. This modification enhances the solubility and stability of the compound, making it more amenable for formulation into various pharmaceutical preparations. The tetraacetate derivative specifically contributes to the compound's pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of Isobutylidene Iobitridol Tetraacetate. One of the most promising areas of research is its application in radiopharmaceuticals. The presence of the iodine atom in the molecule allows for its use as a radiotracer in diagnostic imaging techniques such as positron emission tomography (PET). This has opened up new avenues for non-invasive monitoring of biological processes and disease progression.

Moreover, studies have indicated that Isobutylidene Iobitridol Tetraacetate exhibits notable anti-inflammatory properties. The isobutylidene group interacts with various cellular receptors and enzymes, modulating inflammatory pathways. This has led to investigations into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preliminary clinical trials have shown encouraging results, suggesting that this compound could serve as a novel therapeutic agent.

The tetraacetate modification also plays a crucial role in enhancing the bioavailability of Isobutylidene Iobitridol Tetraacetate. Acetylation is a common strategy used to improve drug solubility and permeability across biological membranes. By incorporating four acetate groups, the compound achieves better dissolution rates in aqueous environments, facilitating its absorption into the bloodstream. This improvement in pharmacokinetics is essential for ensuring therapeutic efficacy.

Another area where Isobutylidene Iobitridol Tetraacetate shows promise is in oncology research. The radiolabeling capabilities of this compound make it an excellent candidate for targeted cancer therapies. Researchers are exploring its use in conjunction with monoclonal antibodies to deliver targeted radiation therapy to tumor sites. This approach could significantly reduce side effects associated with conventional chemotherapy while improving treatment outcomes.

The synthesis of Isobutylidene Iobitridol Tetraacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

Regulatory considerations are also an important aspect when evaluating Isobutylidene Iobitridol Tetraacetate for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being approved for human consumption. Additionally, thorough toxicological studies are conducted to assess its safety profile and determine appropriate dosage regimens.

The future prospects of Isobutylidene Iobitridol Tetraacetate are vast and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and formulations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this promising compound closer to clinical reality.

In conclusion, Isobutylidene Iobitridol Tetraacetate (CAS No. 1391051-74-3) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool in diagnostic imaging, anti-inflammatory therapy, and oncology treatments. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.